Cas no 2284074-52-6 (1-methyl-4-[(1H-1,2,4-triazol-1-yl)methyl]pyrrolidin-2-one)

• Product Name: 1-methyl-4-[(1H-1,2,4-triazol-1-yl)methyl]pyrrolidin-2-one
• CAS No: 2284074-52-6
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 5326743
• Update Time: 2025-06-12

1-methyl-4-[(1H-1,2,4-triazol-1-yl)methyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-methyl-4-(1H-1,2,4-triazol-1-ylmethyl)-
• 1-methyl-4-[(1H-1,2,4-triazol-1-yl)methyl]pyrrolidin-2-one

• Inchi： 1S/C8H12N4O/c1-11-3-7(2-8(11)13)4-12-6-9-5-10-12/h5-7H,2-4H2,1H3
• InChI Key： FAIJMPRIXYPDFK-UHFFFAOYSA-N
• SMILES： N1(C)CC(CN2C=NC=N2)CC1=O

Additional information on 1-methyl-4-[(1H-1,2,4-triazol-1-yl)methyl]pyrrolidin-2-one

Professional Introduction to Compound with CAS No. 2284074-52-6 and Product Name: 1-methyl-4-[(1H-1,2,4-triazol-1-yl)methyl]pyrrolidin-2-one

The compound identified by the CAS number 2284074-52-6 and the product name 1-methyl-4-[(1H-1,2,4-triazol-1-yl)methyl]pyrrolidin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a pyrrolidinone core, which is a well-known pharmacophore in drug discovery, linked to a methyl-substituted triazole moiety. This unique combination of functional groups not only enhances its chemical complexity but also contributes to its pharmacological properties.

In recent years, there has been a growing interest in the development of novel compounds that exhibit inhibitory effects on various enzymes and receptors implicated in human diseases. The 1-methyl-4-[(1H-1,2,4-triazol-1-yl)methyl]pyrrolidin-2-one molecule has been extensively studied for its potential role in modulating biological pathways associated with inflammation, pain, and neurodegenerative disorders. The presence of the triazole group in the molecule is particularly noteworthy, as triazoles are known for their ability to interact with biological targets in a highly specific manner. This specificity is crucial for developing drugs with minimal side effects and high efficacy.

One of the most compelling aspects of this compound is its interaction with enzymes that are central to inflammatory processes. Studies have shown that the 1-methyl-4-[(1H-1,2,4-triazol-1-yl)methyl]pyrrolidin-2-one can inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins—a key group of mediators involved in inflammation. By targeting COX enzymes, this compound may offer a novel approach to managing inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to modulate other inflammatory pathways suggests that it could be a valuable candidate for further development into a therapeutic agent.

The pyrrolidinone core of the molecule also contributes to its pharmacological profile. Pyrrolidinone derivatives have been widely explored for their potential applications in treating neurological disorders due to their ability to cross the blood-brain barrier and interact with central nervous system (CNS) targets. The 1-methyl-4-[(1H-1,2,4-triazol-1-yl)methyl]pyrrolidin-2-one has shown promise in preclinical studies as a potential treatment for conditions such as Alzheimer's disease and Parkinson's disease. These studies have highlighted its ability to inhibit acetylcholinesterase and other enzymes that are dysregulated in these neurodegenerative diseases. The dual functionality of this compound—its ability to interact with both peripheral inflammatory targets and central nervous system receptors—makes it an intriguing candidate for further investigation.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling techniques have been employed to predict how 1-methyl-4-[(1H-1,2,4-triazol-1-yl)methyl]pyrrolidin-2-one interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and selectivity, which are critical factors in drug design. Additionally, virtual screening methods have been used to identify potential lead compounds derived from this molecule that could enhance its therapeutic efficacy while minimizing adverse effects.

The synthesis of 1-methyl-4-[(1H-1,2,4-triazol-1-yl)methyl]pyrrolidin-2-one has also been optimized to ensure high yield and purity. Researchers have developed efficient synthetic routes that minimize byproduct formation and improve overall process efficiency. These synthetic strategies are essential for scaling up production and making the compound commercially viable for pharmaceutical use. The optimization process has involved careful selection of reagents and reaction conditions to ensure reproducibility and consistency across different batches.

As research continues to unfold, the potential applications of 2284074-52-6 are likely to expand beyond its initial scope. The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery pipelines is enabling researchers to identify new therapeutic targets and develop more sophisticated molecular entities like this one. AI-driven approaches can analyze vast datasets rapidly, identifying patterns that might not be apparent through traditional research methods. This synergy between experimental chemistry and computational biology is accelerating the development of novel compounds with improved pharmacological profiles.

The safety profile of 2284074-52-6 is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies have assessed its toxicity levels across various animal models and have provided insights into its potential side effects. The results from these studies indicate that the compound is well-tolerated at therapeutic doses but may exhibit some degree of hepatotoxicity at higher concentrations. Understanding these toxicological parameters is essential for ensuring patient safety if this compound progresses into clinical trials.

The regulatory landscape for new pharmaceutical compounds is stringent but well-established, providing a framework for evaluating their safety and efficacy before they can be approved for human use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) require extensive documentation detailing a compound's chemical properties, pharmacological activity, toxicological profile, and manufacturing processes before it can be approved for clinical use. The comprehensive data generated from preclinical studies on 2284074–52–6 will be crucial in supporting its submission for regulatory approval.

In conclusion, 2284074–52–6 represents a significant advancement in pharmaceutical chemistry with promising applications in treating inflammatory diseases and neurodegenerative disorders. Its unique structural features—combining a pyrrolidinone core with a methyl-substituted triazole moiety—contribute to its diverse biological activities. Ongoing research continues to uncover new therapeutic potentials for this compound, highlighting its importance as a candidate for further development into novel treatments for human diseases.